Cas no 2138034-76-9 (2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid)

2-(5-tert-Butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid is a specialized organic compound featuring a thiazole core substituted with a tert-butyl group and a methyl group, along with a difluoroacetic acid moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of fluorine atoms enhances its metabolic stability and binding affinity, while the thiazole ring contributes to its versatility as a building block for heterocyclic derivatives. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid structure
2138034-76-9 structure
Product Name:2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid
CAS No:2138034-76-9
MF:C10H13F2NO2S
MW:249.277528524399
CID:6076908
PubChem ID:165490604
Update Time:2025-11-01

2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid
    • EN300-1139563
    • 2138034-76-9
    • Inchi: 1S/C10H13F2NO2S/c1-5-6(9(2,3)4)16-7(13-5)10(11,12)8(14)15/h1-4H3,(H,14,15)
    • InChI Key: NRVGTZYHPWVUPD-UHFFFAOYSA-N
    • SMILES: S1C(C(C(=O)O)(F)F)=NC(C)=C1C(C)(C)C

Computed Properties

  • Exact Mass: 249.06350616g/mol
  • Monoisotopic Mass: 249.06350616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.4Ų

2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid Pricemore >>

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Additional information on 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid

Recent Advances in the Study of 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid (CAS: 2138034-76-9)

2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid (CAS: 2138034-76-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole core and difluoroacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate.

The synthesis of 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and introduced innovative purification techniques to ensure the compound's stability and efficacy. The study also highlighted the importance of the tert-butyl and methyl substituents in enhancing the compound's bioavailability and target specificity.

Pharmacological evaluations of 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid have revealed its potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking simulations have provided insights into the compound's binding interactions with the active site of COX-2, explaining its high selectivity and potency.

In addition to its anti-inflammatory properties, 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid has shown promise in oncology research. A 2024 preclinical study published in Cancer Research investigated its effects on tumor growth and metastasis in murine models. The results indicated a significant reduction in tumor volume and metastatic spread, attributed to the compound's ability to modulate key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore its potential as a multi-targeted therapeutic agent for cancer treatment.

Despite these promising results, challenges remain in the development of 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid as a clinical candidate. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve its drug-like properties and reduce toxicity, as well as on comprehensive in vivo studies to validate its safety and efficacy.

In conclusion, 2-(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)-2,2-difluoroacetic acid (CAS: 2138034-76-9) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and potent biological activity make it a valuable subject for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications.

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